Cas no 1396883-97-8 (3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide)

3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide structure
1396883-97-8 structure
Product Name:3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide
CAS No:1396883-97-8
MF:C24H25NO4S
MW:423.524605512619
CID:6311416
PubChem ID:71781830
Update Time:2024-01-13

3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide
    • 1396883-97-8
    • AKOS024523883
    • 3-(benzenesulfonyl)-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)propanamide
    • F5857-2789
    • VU0525058-1
    • N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-3-(phenylsulfonyl)propanamide
    • 3-(benzenesulfonyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]propanamide
    • Inchi: 1S/C24H25NO4S/c1-24(27,21-14-12-20(13-15-21)19-8-4-2-5-9-19)18-25-23(26)16-17-30(28,29)22-10-6-3-7-11-22/h2-15,27H,16-18H2,1H3,(H,25,26)
    • InChI Key: XEYDRTKFSNGOQB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCC(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)=O)(=O)=O

Computed Properties

  • Exact Mass: 423.15042945g/mol
  • Monoisotopic Mass: 423.15042945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.8Ų

3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5857-2789-2μmol
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F5857-2789-3mg
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3-(benzenesulfonyl)-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)propanamide Related Literature

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